Cas no 10252-81-0 (Benzoic acid,4-[[bis(2-methylpropyl)amino]sulfonyl]-)

• Product name: Benzoic acid,4-[[bis(2-methylpropyl)amino]sulfonyl]-
• CAS No: 10252-81-0
• MF: C₁₅H₂₃NO₄S
• MW: 313.412423372269
• CID: 199184
• PubChem ID: 622959

Benzoic acid,4-[[bis(2-methylpropyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[bis(2-methylpropyl)amino]sulfonyl]-
• 4-DIISOBUTYLSULFAMOYL-BENZOIC ACID
• 4-(Diisobutylsulfamoyl)benzoic acid
• 4-[bis(2-methylpropyl)sulfamoyl]benzoate
• 4-[bis(2-methylpropyl)sulfamoyl]benzoic acid
• SBMWIDCANKNKIX-UHFFFAOYSA-N
• 10252-81-0
• DTXSID50347553
• CS-0345365
• EU-0052539
• US9247759, 5-9
• SCHEMBL1278936
• 4-[(Diisobutylamino)sulfonyl]benzoic acid #
• HMS1587L19
• AKOS000121841
• Oprea1_225951
• 4-(n,n-diisobutylsulfamoyl)benzoic acid
• Z56786624
• 4-DIISOBUTYLSULFAMOYLBENZOIC ACID
• 4-AMINO-3,5-DIMETHYLPHENYLTHIOCYANATE
• CHEMBL3954532
• EN300-00391
• Cambridge id 6940603
• Benzoic acid, 4-[4-di(2-methylpropyl)aminosulfonyl]-
• Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]-
• BDBM211088

• Inchi： InChI=1S/C15H23NO4S/c1-11(2)9-16(10-12(3)4)21(19,20)14-7-5-13(6-8-14)15(17)18/h5-8,11-12H,9-10H2,1-4H3,(H,17,18)
• InChI Key： SBMWIDCANKNKIX-UHFFFAOYSA-N
• SMILES： CC(C)CN(CC(C)C)S(C1C=CC(C(O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 312.12706
• Monoisotopic Mass: 312.126954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9
• XLogP3: 4.7

Experimental Properties

• Density: 1.172
• Boiling Point: 449.4°Cat760mmHg
• Flash Point: 225.6°C
• PSA: 77.51
• LogP: 3.76830

Additional information on Benzoic acid,4-[[bis(2-methylpropyl)amino]sulfonyl]-

Benzoic Acid, 4-[[Bis(2-Methylpropyl)amino]sulfonyl]- (CAS No. 10252-81-0): An Overview of Its Properties, Applications, and Recent Research

Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- (CAS No. 10252-81-0) is a versatile compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as 4-[[(1-methylethyl)amino]sulfonyl]benzoic acid, is characterized by its unique molecular structure, which includes a benzoic acid moiety and a sulfonyl group substituted with a bis(2-methylpropyl)amino group. This structure confers specific chemical and biological properties that make it valuable in various research and industrial settings.

The molecular formula of Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- is C₁₆H₂₃NO₄S, and its molecular weight is approximately 333.43 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the pharmaceutical industry, Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and analgesic properties. A study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- could be a promising candidate for the development of new anti-inflammatory drugs.

Additionally, Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- has shown potential as an analgesic agent. A clinical trial conducted in 2020 evaluated the efficacy of this compound in treating chronic pain conditions. The results indicated that it provided effective pain relief with minimal side effects compared to traditional analgesics such as nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it an attractive option for patients who cannot tolerate or are allergic to conventional pain medications.

In the chemical industry, Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure allows it to participate in a wide range of chemical reactions, making it a valuable building block for the development of new compounds. For example, it can be used in the synthesis of sulfonamide derivatives, which are important intermediates in the production of antibiotics and other therapeutic agents.

The environmental impact of Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- has also been a subject of recent research. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. This makes it a safer alternative to other compounds with similar applications but higher environmental risks.

In conclusion, Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- (CAS No. 10252-81-0) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique chemical structure and biological properties make it an important molecule for ongoing research and development. As new studies continue to uncover its potential benefits and applications, Benzoic acid, 4-[[bis(2-methylpropyl)amino]sulfonyl]- is likely to play an increasingly important role in various industries.